Cas no 25308-62-7 (Methyl 1-Phenanthroate)

• Product Name: Methyl 1-Phenanthroate
• CAS No: 25308-62-7
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 272871
• PubChem ID: 284067
• Update Time: 2025-04-19

Methyl 1-Phenanthroate Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, methyl ester
• methyl phenanthrene-1-carboxylate
• Methyl 1-phenanthrenecarboxylate
• Methyl1-phenanthroate
• Phenanthren-1-carbonsaeure-methylester
• phenanthrene-1-carboxylic acid methyl ester
• NSC139678
• NSC-139678
• SCHEMBL9485623
• Methyl 1-Phenanthroate
• 1-phenanthrenecarboxylic acid methyl ester
• WCKSMVOOLJCPKJ-UHFFFAOYSA-N
• 25308-62-7
• DTXSID10300881

• Inchi： 1S/C16H12O2/c1-18-16(17)15-8-4-7-13-12-6-3-2-5-11(12)9-10-14(13)15/h2-10H,1H3
• InChI Key： WCKSMVOOLJCPKJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C2C=1C=CC1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 236.08400
• Monoisotopic Mass: 236.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 405.4°C at 760 mmHg
• Flash Point: 194.3°C
• Refractive Index: 1.677
• PSA: 26.30000
• LogP: 3.77960